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Compound of Interest

Compound Name: Spaglumic Acid-d3

Cat. No.: B13856517 Get Quote

Technical Support Center: Spaglumic Acid-d3
This technical support center provides guidance on the proper handling, reconstitution, and

storage of lyophilized Spaglumic Acid-d3 for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
1. What is Spaglumic Acid-d3 and what are its common synonyms?

Spaglumic Acid-d3 is the deuterium-labeled form of Spaglumic Acid. It is also known by

several synonyms, including N-Acetyl-L-α-aspartyl-L-glutamic Acid-d3 and NAAG-d3.

2. How should lyophilized Spaglumic Acid-d3 be stored upon receipt?

For long-term storage, lyophilized Spaglumic Acid-d3 should be kept at -20°C for up to three

years. For shorter-term storage, it can be kept at room temperature or 4°C. It is crucial to

protect the product from direct sunlight and moisture.

3. What is the recommended solvent for reconstituting Spaglumic Acid-d3?

The recommended solvents for Spaglumic Acid-d3 are high-purity water or methanol. The

choice of solvent may depend on the specific requirements of your experiment.

4. What is the solubility of Spaglumic Acid-d3 in water?
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The solubility of Spaglumic Acid-d3 in water is at least 29 mg/mL (95.32 mM), and may be as

high as 100 mg/mL (328.68 mM). Sonication is recommended to facilitate dissolution.

5. How should I store the reconstituted Spaglumic Acid-d3 solution?

Reconstituted solutions of Spaglumic Acid-d3 should be stored at -80°C for up to six months

or at -20°C for up to one month. To avoid degradation from repeated freeze-thaw cycles, it is

best to aliquot the solution into single-use volumes. If possible, prepare and use the solution on

the same day.

6. What are the general safety precautions for handling Spaglumic Acid-d3?

Spaglumic Acid-d3 is for research use only and not for human or veterinary use. Standard

laboratory safety practices should be followed, including wearing appropriate personal

protective equipment (PPE) such as gloves, lab coat, and safety glasses. Work in a well-

ventilated area. For highly potent compounds in lyophilized form, specific containment

procedures may be necessary to prevent exposure.[1][2]

Troubleshooting Guide
Q1: The lyophilized Spaglumic Acid-d3 is difficult to dissolve. What should I do?

Ensure Proper Technique: Make sure you are adding the solvent to the inner wall of the vial

to gently wash down the powder, rather than injecting it directly onto the lyophilized material.

[3][4]

Sonication: Use a bath sonicator to aid dissolution. This is often recommended for Spaglumic

Acid.

Gentle Agitation: Gently swirl or vortex the vial. Avoid vigorous shaking, as this can cause the

peptide to aggregate or denature.[5]

pH Adjustment: For acidic peptides, dissolving in a slightly basic buffer (e.g., 0.1 M

ammonium bicarbonate) may improve solubility. Conversely, basic peptides may dissolve

better in a slightly acidic solution (e.g., 10% acetic acid).

Q2: The reconstituted solution appears cloudy or has particulates. What does this mean?
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Cloudiness or the presence of particulates indicates that the Spaglumic Acid-d3 has not fully

dissolved or has aggregated.

Continue Dissolution: Allow the solution to sit at room temperature for 15-30 minutes with

gentle agitation.

Check Solubility Limit: You may have exceeded the solubility limit of the compound in the

chosen solvent. Try to reconstitute a fresh vial at a lower concentration.

Filtration: If small particulates remain after dissolution attempts, the solution can be filtered

through a 0.22 µm filter to sterilize and remove any undissolved material.

Q3: How can I prevent contamination of my Spaglumic Acid-d3 solution?

Sterile Technique: Always use sterile pipette tips, syringes, and vials. Work in a clean

environment, such as a laminar flow hood, to minimize microbial contamination.

High-Purity Solvents: Use sterile, high-purity water (e.g., WFI - Water for Injection) or

appropriate buffers.

Proper Storage: Store the reconstituted aliquots at the recommended temperature to inhibit

microbial growth.

Quantitative Data Summary
Parameter Value Reference

Molecular Formula C11H13D3N2O8

Molecular Weight 307.27 g/mol

Solubility in Water
29 - 100 mg/mL (95.32 -

328.68 mM)

Storage (Lyophilized) -20°C for up to 3 years

Storage (Reconstituted)
-80°C for up to 6 months;

-20°C for up to 1 month

Shipping Temperature Ambient
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Experimental Protocols
Detailed Reconstitution Protocol
This protocol provides a step-by-step guide for the reconstitution of lyophilized Spaglumic
Acid-d3.

Equilibrate the Vial: Before opening, allow the vial of lyophilized Spaglumic Acid-d3 to come

to room temperature. This prevents condensation from forming inside the vial, which can

affect the stability of the compound.

Prepare the Workspace: Sanitize the work area and wear appropriate personal protective

equipment.

Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at

the bottom.

Select and Prepare the Solvent: Choose a high-purity solvent such as sterile water or

methanol.

Add the Solvent: Using a sterile syringe or pipette, slowly add the desired volume of solvent

to the vial. Direct the stream of solvent against the inner wall of the vial to gently dissolve the

powder.

Dissolve the Compound: Gently swirl the vial or use a vortex mixer on a low setting until the

powder is completely dissolved. If necessary, sonicate the vial for short periods to aid

dissolution.

Inspect the Solution: The final solution should be clear and free of any visible particles.

Aliquot and Store: For long-term storage, it is recommended to aliquot the solution into

smaller, single-use sterile tubes and store them at -80°C. This will minimize freeze-thaw

cycles.
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Experimental Workflow: Reconstitution of Lyophilized Spaglumic Acid-d3
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Caption: Workflow for reconstituting lyophilized Spaglumic Acid-d3.
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Spaglumic Acid-d3 Signaling Pathways
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Caption: Spaglumic Acid-d3's dual role in neuronal signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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